Cas no 2640822-10-0 (N-(1-phenylethyl)-[1,3]thiazolo[4,5-c]pyridin-2-amine)

• Product Name: N-(1-phenylethyl)-[1,3]thiazolo[4,5-c]pyridin-2-amine
• CAS No: 2640822-10-0
• MF: C₁₄H₁₃N₃S
• MW: 255.338121175766
• CID: 5316654
• PubChem ID: 155801081
• Update Time: 2025-10-20

N-(1-phenylethyl)-[1,3]thiazolo[4,5-c]pyridin-2-amine Chemical and Physical Properties

Names and Identifiers

• N-(1-phenylethyl)-[1,3]thiazolo[4,5-c]pyridin-2-amine
• F6754-8761
• 2640822-10-0
• AKOS040724839

• Inchi： 1S/C14H13N3S/c1-10(11-5-3-2-4-6-11)16-14-17-12-9-15-8-7-13(12)18-14/h2-10H,1H3,(H,16,17)
• InChI Key： JLXFETIUXRKXNQ-UHFFFAOYSA-N
• SMILES： S1C2C=CN=CC=2N=C1NC(C)C1C=CC=CC=1

Computed Properties

• Exact Mass: 255.08301860g/mol
• Monoisotopic Mass: 255.08301860g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 66Ų

Additional information on N-(1-phenylethyl)-[1,3]thiazolo[4,5-c]pyridin-2-amine

N-(1-phenylethyl)-[1,3]thiazolo[4,5-c]pyridin-2-amine: A Comprehensive Overview

The compound N-(1-phenylethyl)-[1,3]thiazolo[4,5-c]pyridin-2-amine, identified by the CAS registry number CAS No 2640822-10-0, is a structurally complex organic molecule with significant potential in various fields of chemical research and application. This compound belongs to the class of heterocyclic amines, characterized by its thiazolo-pyridine ring system and an N-(1-phenylethyl) substituent. The molecule's unique structure endows it with distinctive chemical properties, making it a subject of interest in both academic and industrial settings.

Recent studies have highlighted the importance of heterocyclic compounds like N-(1-phenylethyl)-[1,3]thiazolo[4,5-c]pyridin-2-amine in drug discovery and development. The thiazolo-pyridine moiety is known for its ability to interact with various biological targets, including enzymes and receptors. This interaction potential makes the compound a promising candidate for therapeutic applications. For instance, researchers have explored its role in modulating kinase activity, which is crucial in treating conditions such as cancer and inflammatory diseases.

The synthesis of N-(1-phenylethyl)-[1,3]thiazolo[4,5-c]pyridin-2-amine involves a multi-step process that typically includes cyclization reactions and amine functionalization. The precise control of reaction conditions is essential to ensure high yield and purity of the final product. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly synthesis routes for this compound.

In terms of pharmacological properties, N-(1-phenylethyl)-[1,3]thiazolo[4,5-c]pyridin-2-amine has shown remarkable bioavailability and selectivity in preclinical models. Its ability to penetrate cellular membranes efficiently makes it a valuable tool in studying intracellular processes. Additionally, the compound's stability under physiological conditions enhances its suitability for therapeutic use.

The application of CAS No 2640822-10-0 extends beyond pharmacology into materials science. Its unique electronic properties make it a candidate for use in organic electronics and optoelectronic devices. Researchers have investigated its potential as a component in light-emitting diodes (LEDs) and photovoltaic cells, where its ability to facilitate electron transport is highly advantageous.

Furthermore, the environmental impact of N-(1-phenylethyl)-[1,3]thiazolo[4,5-c]pyridin-2-amie has been a topic of recent research. Studies focus on its biodegradability and toxicity profiles to ensure that its use does not pose significant risks to ecosystems. Understanding these aspects is crucial for regulatory compliance and sustainable industrial practices.

In conclusion, the compound N-(1-phenylethyl)-[1,3]thiazolo[4,5-c]pyridin